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Compound of Interest

Compound Name: Ritlecitinib (malonate)

Cat. No.: B609999

This document provides crucial safety protocols and logistical guidance for researchers,
scientists, and drug development professionals handling Ritlecitinib (malonate). The following
procedures are designed to ensure a safe laboratory environment and proper management of
this compound.

Hazard Identification and Classification

Ritlecitinib is classified with several hazards that necessitate careful handling.[1][2] It is harmful
if swallowed, can cause skin and serious eye irritation, and may lead to respiratory irritation.[1]
One Safety Data Sheet (SDS) also indicates a potential for reproductive toxicity.[2]

Hazard Classification GHS Category Hazard Statement

Acute toxicity, oral Category 4 H302: Harmful if swallowed

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye H319: Causes serious eye

S Category 2A/ 2 o

irritation irritation

Specific target organ toxicity, H335: May cause respiratory
. Category 3 o

single exposure irritation

H361d: Suspected of

Reproductive toxicity Category 2 ) )
damaging the unborn child
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Personal Protective Equipment (PPE)

To mitigate exposure risks, the following personal protective equipment must be worn when

handling Ritlecitinib.

PPE Category

Specification

Rationale

Eye Protection

Safety goggles with side-
shields

Protects against splashes and

dust entering the eyes.[1]

Hand Protection

Protective gloves (e.g., nitrile)

Prevents skin contact and
irritation.[1] Gloves must be

inspected before use.

Body Protection

Impervious clothing or lab coat

Provides a barrier against
accidental spills and
contamination of personal
clothing.[1]

Respiratory Protection

Suitable respirator

Required when handling the
powder outside of a ventilated
enclosure to prevent

respiratory tract irritation.[1]

Operational Plan: Handling and Storage

Adherence to proper handling and storage protocols is essential for safety and to maintain the

integrity of the compound.

Engineering Controls

e Ventilation: Use only in a well-ventilated area.[1] A chemical fume hood is recommended

when handling the solid form to minimize inhalation risks.

o Safety Stations: Ensure an accessible safety shower and eye wash station are available in

the immediate work area.[1][3]

Handling Procedures
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Preparation: Before handling, ensure all required PPE is correctly worn. Read and
understand the Safety Data Sheet.

Weighing and Aliquoting: Conduct all weighing and handling of the solid compound within a
chemical fume hood or other ventilated enclosure to control dust. Avoid actions that generate
dust.[2]

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid
splashing.

General Practices: Do not eat, drink, or smoke in the laboratory area where Ritlecitinib is
handled.[1] Wash hands thoroughly after handling the compound.[1]

Storage

Store in a tightly closed container at room temperature (20°C to 25°C or 68°F to 77°F), away
from heat, moisture, and direct light.[4][5] Some suppliers also suggest storage at 2-8°C or
-20°C.[3]

Keep in the original package to protect from light.[6]

Store in a locked-up area.[2]

Emergency Procedures and First Aid

Immediate and appropriate first aid is critical in the event of an exposure.
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Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult, provide respiratory support. Seek

immediate medical attention.[1][7]

Remove contaminated clothing. Wash the
i affected area thoroughly with soap and plenty of
Skin Contact o )
water.[1][7] If skin irritation occurs, get medical

advice.[2]

Immediately flush eyes with large amounts of

water for at least 15 minutes, lifting the upper
Eye Contact and lower eyelids.[2][7] Remove contact lenses

if present and easy to do. Continue rinsing.[1]

Seek prompt medical attention.[1][7]

Rinse mouth with water. Do NOT induce
) vomiting.[1][7] Never give anything by mouth to
Ingestion . -
an unconscious person.[7] Call a physician or

Poison Control Center immediately.

Spill and Disposal Plan
Spill Management

e Evacuate: Evacuate non-essential personnel from the spill area.
o Ventilate: Ensure the area is well-ventilated.

» Contain: Prevent further leakage or spillage if it is safe to do so.[1][7] Keep the material away
from drains and water courses.[1][7]

e Clean-up:

o For dry spills, gently sweep or use a method that controls dust generation (e.g., wet cloth).
[3] Avoid using a filtered vacuum for cleaning dry solids.[2]

o For solutions, absorb with an inert material (e.g., diatomite, universal binders).[1]
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» Decontaminate: Clean the spill area and any contaminated equipment thoroughly, potentially
with alcohol.[1]

o Collect Waste: Place all contaminated materials into a labeled, sealed container for disposal.

[2]

Disposal Plan

» Dispose of Ritlecitinib waste and contaminated materials in accordance with all applicable
local, state, and federal regulations.[1][2]

e Waste should be handled by a licensed hazardous material disposal company.

e For unused or expired medicine in a non-laboratory setting, if a drug take-back program is
unavailable, mix the medicine with an unappealing substance like dirt or used coffee
grounds, place it in a sealed plastic bag, and dispose of it in the trash.[8] Do not crush
tablets or capsules.[8]

Experimental Workflow Diagram
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Caption: Workflow for the safe handling of Ritlecitinib from preparation to disposal.
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Caption: Ritlecitinib inhibits JAK3 and TEC kinases, blocking inflammatory signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. file.medchemexpress.com [file.medchemexpress.com]

. labeling.pfizer.com [labeling.pfizer.com]

. ruixibiotech.com [ruixibiotech.com]

. Ritlecitinib (oral route) - Side effects & dosage - Mayo Clinic [mayoclinic.org]
. pfizermedical.com [pfizermedical.com]

. ema.europa.eu [ema.europa.eu]

°
~ (@] ol EEN w N =

. abmole.com [abmole.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b609999?utm_src=pdf-body-img
https://www.benchchem.com/product/b609999?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-100754/Ritlecitinib-SDS-MedChemExpress.pdf
https://labeling.pfizer.com/ShowLabeling.aspx?id=20573
https://www.ruixibiotech.com/file/photo/1706685339.pdf
https://www.mayoclinic.org/drugs-supplements/ritlecitinib-oral-route/description/drg-20552460
https://www.pfizermedical.com/litfulo/storage-handling
https://www.ema.europa.eu/en/documents/product-information/litfulo-epar-product-information_en.pdf
https://www.abmole.com/literature/pf-06651600-msds.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» 8. fda.gov [fda.gov]

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Ritlecitinib (Malonate)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609999#personal-protective-equipment-for-handling-
ritlecitinib-malonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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